Cas no 149441-00-9 (Cyclopropanecarboxylic acid, 1-amino-, ion(1-) (9CI))

• Product Name: Cyclopropanecarboxylic acid, 1-amino-, ion(1-) (9CI)
• CAS No: 149441-00-9
• MF: C₄H₆NO₂-
• MW: 100.09594
• CID: 100224
• PubChem ID: 5460234
• Update Time: 2024-02-29

Cyclopropanecarboxylic acid, 1-amino-, ion(1-) (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 1-amino-, ion(1-)
• Cyclopropanecarboxylic acid, 1-amino-, ion(1-) (9CI)

• Inchi： 1S/C4H7NO2/c5-4(1-2-4)3(6)7/h1-2,5H2,(H,6,7)/p-1
• InChI Key： PAJPWUMXBYXFCZ-UHFFFAOYSA-M
• SMILES： C1(N)(C([O-])=O)CC1

Computed Properties

• Exact Mass: 100.039853434g/mol
• Monoisotopic Mass: 100.039853434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 66.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives